2-Methyl-4-[(5-fluoroquinazolin-4-yl)amino]phenol

• Molecular Formula: C15H12FN3O
• Molecular Weight: 269.27 g/mol
• IUPAC Name: 4-[(5-fluoroquinazolin-4-yl)amino]-2-methylphenol
• InChI: InChI=1S/C15H12FN3O/c1-9-7-10(5-6-13(9)20)19-15-14-11(16)3-2-4-12(14)17-8-18-15/h2-8,20H,1H3,(H,17,18,19)
• InChI Key: WKHDSBGURPANDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC2=NC=NC3=C2C(=CC=C3)F)O

Description

2-Methyl-4-[(5-fluoroquinazolin-4-yl)amino]phenol is a useful research compound. Its molecular formula is C15H12FN3O and its molecular weight is 269.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4-Chloro-5-fluoroquinazoline (6.76 g) was dissolved in iso-propanol (200 ml) and 4-amino-2-methylphenol (5.00 g) was added. The mixture was heated under reflux for 2 hours, causing a yellow solid to precipitate. The mixture was cooled to ambient temperature and the solid was collected by filtration. The solid was dissolved in a boiling mixture of methanol (500 ml) and water (100 ml) to give a brown solution. With vigorous stirring, the solution was basified with aqueous ammonia (0.880, 10 ml), causing a light brown solid to precipitate. The mixture was concentrated in vacuo to such a volume that all of the methanol had been removed, leaving the product as a suspension in aqueous solution. The suspension was cooled; the solid was collected by filtration, triturated with ethyl acetate and dried over P2O5 in a vacuum oven to give 2-methyl-4-[(5-fluoroquinazolin-4-yl)amino]phenol as a light brown solid (8.18 g, 82%); NMR spectrum (DMSO-d6) 3.30 (s, 3H), 6.78 (d, 1H), 7.28 (m, 2H), 7.38 (dd, 1H), 7.57 (d, 1H), 7.78 (m, 1H), 8.43 (s, 1H), 8.88 (d, 1H), 9.22 (s, 1H); Mass spectrum MH+ 270.